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Compound of Interest

Compound Name: Cholesteryl nonadecanoate

Cat. No.: B1254418 Get Quote

Cholesteryl Nonadecanoate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cholesteryl nonadecanoate, a

cholesterol ester of nonadecanoic acid. This document consolidates its chemical identity,

physicochemical properties, and relevant biological context, offering a valuable resource for

professionals in research and drug development.

Chemical Identity and Synonyms
Cholesteryl nonadecanoate is unequivocally identified by its Chemical Abstracts Service

(CAS) registry number: 25605-90-7.[1][2][3][4] This unique identifier ensures precise

communication and information retrieval in scientific literature and databases.

The compound is also known by several synonyms, reflecting different naming conventions and

contexts. These include:

Cholesterol, nonadecanoate[2]

Cholest-5-en-3-ol (3β)-, nonadecanoate[1]

Nonadecanoic acid, cholesteryl ester[1][2]
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(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-

yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl

nonadecanoate[2]

19:0 Cholesteryl ester[2]

CE(19:0)

Physicochemical Properties
A summary of the key quantitative data for cholesteryl nonadecanoate is presented in the

table below. These properties are crucial for its handling, formulation, and application in

experimental settings.

Property Value Source

CAS Number 25605-90-7 [1][2][3][4]

Molecular Formula C46H82O2 [1][4]

Molecular Weight 667.14 g/mol [1][4]

Physical State Solid [2]

Purity >99% [1]

Storage Conditions Freezer [1]

Experimental Protocols
Detailed experimental protocols are essential for the synthesis, purification, and analysis of

cholesteryl nonadecanoate. While a specific, detailed protocol for this exact molecule is not

readily available in the searched literature, established methods for the synthesis and analysis

of similar cholesteryl esters can be adapted.

Synthesis of Cholesteryl Esters
A general and effective method for the synthesis of cholesteryl esters involves the esterification

of cholesterol with the corresponding fatty acid or its activated form. A plausible synthetic route
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for cholesteryl nonadecanoate would be the reaction of cholesterol with nonadecanoyl

chloride in the presence of a base to neutralize the HCl byproduct.

Hypothetical Synthesis Workflow:
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Hypothetical Synthesis of Cholesteryl Nonadecanoate

Cholesterol

Reaction Mixture
(e.g., in Toluene)

Nonadecanoyl Chloride Pyridine (Base/Solvent)

Stirring at Elevated Temperature
(e.g., 80°C)

Aqueous Workup
(e.g., washing with dilute acid and brine)

Drying over Na2SO4

Purification
(e.g., Column Chromatography)

Cholesteryl Nonadecanoate

Click to download full resolution via product page

Caption: A potential workflow for the synthesis of cholesteryl nonadecanoate.
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Analytical Methods
High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry

(GC-MS) are powerful techniques for the analysis of cholesteryl esters.

3.2.1. HPLC Analysis

A reversed-phase HPLC method can be employed for the separation and quantification of

cholesteryl nonadecanoate.

Generalized HPLC Workflow:
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Generalized HPLC Analysis Workflow for Cholesteryl Esters

Sample Preparation
(Dissolution in appropriate solvent)

Injection onto HPLC System

Reversed-Phase C18 Column

Chromatographic Separation

Mobile Phase
(e.g., Acetonitrile/Isopropanol gradient)

Detection
(e.g., UV or ELSD)

Data Analysis
(Quantification and Purity Assessment)

Click to download full resolution via product page

Caption: A typical workflow for the HPLC analysis of cholesteryl esters.

3.2.2. GC-MS Analysis

GC-MS provides detailed structural information and sensitive detection. Analysis of cholesteryl

esters by GC-MS often requires derivatization to increase volatility.
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Generalized GC-MS Workflow:

Generalized GC-MS Analysis Workflow for Cholesteryl Esters

Lipid Extraction from Sample

Silylation (e.g., with BSTFA)
to form TMS ethers

Injection into GC-MS

GC Capillary Column

Separation based on Volatility
and Polarity

Electron Ionization (EI)

Mass Analysis (Quadrupole or ToF)

Data Interpretation
(Mass Spectrum and Retention Time)
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Caption: A general workflow for the GC-MS analysis of cholesteryl esters.

Biological Context and Signaling Pathways
Cholesterol and its esters are integral components of cellular membranes and are involved in

various signaling pathways. While the specific role of cholesteryl nonadecanoate is not

extensively detailed in the available literature, its implication can be inferred from the broader

understanding of long-chain saturated cholesteryl esters in critical biological processes.

Atherosclerosis
Atherosclerosis is a complex disease characterized by the buildup of plaques in arteries. These

plaques are rich in lipids, particularly cholesteryl esters.[5] The accumulation of cholesteryl

esters within macrophages in the arterial wall leads to the formation of foam cells, a hallmark of

early atherosclerotic lesions.

Simplified Atherosclerosis Pathway:
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Simplified Role of Cholesteryl Esters in Atherosclerosis

Low-Density Lipoprotein (LDL)
(carrying cholesteryl esters)

Arterial Endothelium

Transendothelial Migration

Intimal Space

LDL Oxidation

Scavenger Receptor Uptake

Macrophage

Foam Cell Formation
(Cholesteryl Ester Accumulation)

Atherosclerotic Plaque

Click to download full resolution via product page

Caption: The role of cholesteryl ester accumulation in foam cell and plaque formation.
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Hedgehog Signaling Pathway
The Hedgehog (Hh) signaling pathway is crucial for embryonic development and tissue

homeostasis. Cholesterol plays a multifaceted role in this pathway, including the modification of

the Hedgehog protein itself and the activation of the Smoothened (SMO) receptor.[6][7][8][9]

[10] While the direct interaction of cholesteryl nonadecanoate with components of the Hh

pathway is not established, the cellular lipid environment, including the pool of cholesteryl

esters, can influence membrane fluidity and the localization and function of signaling proteins.
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Central Role of Cholesterol in Hedgehog Signaling
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Caption: Cholesterol's dual function in Hedgehog ligand modification and Smoothened

activation.

Conclusion
Cholesteryl nonadecanoate, as a long-chain saturated cholesteryl ester, is a molecule of

interest in the fields of lipidomics, cell biology, and materials science. This technical guide

provides a foundational understanding of its properties and biological relevance. Further

research is warranted to elucidate its specific roles in cellular signaling and its potential as a

biomarker or therapeutic target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cholesteryl Nonadecanoate - CD Biosynsis [biosynsis.com]

2. Cholesteryl nonadecanoate | C46H82O2 | CID 14274981 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. GSRS [gsrs.ncats.nih.gov]

5. Update on the pathogenesis of atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Cellular cholesterol directly activates Smoothened in Hedgehog signaling - PMC
[pmc.ncbi.nlm.nih.gov]

7. Hedgehog signaling and its molecular perspective with cholesterol: a comprehensive
review - PMC [pmc.ncbi.nlm.nih.gov]

8. Cholesterol and its derivatives in Sonic Hedgehog signaling and Cancer - PMC
[pmc.ncbi.nlm.nih.gov]

9. [PDF] The Inseparable Relationship Between Cholesterol and Hedgehog Signaling. |
Semantic Scholar [semanticscholar.org]

10. Cholesterol access in cellular membranes controls Hedgehog signaling - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b1254418?utm_src=pdf-body
https://www.benchchem.com/product/b1254418?utm_src=pdf-custom-synthesis
https://www.biosynsis.com/cholesteryl-nonadecanoate-item-11091.html
https://pubchem.ncbi.nlm.nih.gov/compound/14274981
https://pubchem.ncbi.nlm.nih.gov/compound/14274981
https://www.medchemexpress.com/cholesteryl-nonadecanoate.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UFP4L73FX9
https://pubmed.ncbi.nlm.nih.gov/1867233/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5035717/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5035717/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9990174/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9990174/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3675894/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3675894/
https://www.semanticscholar.org/paper/The-Inseparable-Relationship-Between-Cholesterol-Siebold-Rohatgi/8e95fc863561b11cc45aa04d38aab0e49fecdf0a
https://www.semanticscholar.org/paper/The-Inseparable-Relationship-Between-Cholesterol-Siebold-Rohatgi/8e95fc863561b11cc45aa04d38aab0e49fecdf0a
https://pmc.ncbi.nlm.nih.gov/articles/PMC7872078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7872078/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Cholesteryl nonadecanoate CAS number and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254418#cholesteryl-nonadecanoate-cas-number-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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